Cas no 129502-44-9 ((1S)-1-phenylethane-1-sulfonamide)

• Product Name: (1S)-1-phenylethane-1-sulfonamide
• CAS No: 129502-44-9
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD34562688
• CID: 5637998
• PubChem ID: 15655605
• Update Time: 2025-05-20

(1S)-1-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18028786
• (1S)-1-phenylethane-1-sulfonamide
• 129502-44-9
• EN300-27752618
• Benzenemethanesulfonamide, α-methyl-, (S)- (9CI)

• MDL： MFCD34562688
• Inchi： 1S/C8H11NO2S/c1-7(12(9,10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,9,10,11)/t7-/m0/s1
• InChI Key： SPSQEKCXVRMSBW-ZETCQYMHSA-N
• SMILES： S([C@@H](C)C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 335.3±35.0 °C(Predicted)
• pka: 10.19±0.60(Predicted)

Additional information on (1S)-1-phenylethane-1-sulfonamide

Recent Advances in the Study of (1S)-1-phenylethane-1-sulfonamide (CAS: 129502-44-9) in Chemical Biology and Pharmaceutical Research

The compound (1S)-1-phenylethane-1-sulfonamide (CAS: 129502-44-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a key intermediate or active pharmaceutical ingredient (API). Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its utility in drug development and disease treatment.

One of the most notable advancements in the study of (1S)-1-phenylethane-1-sulfonamide is its role as a selective inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in targeting carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma, epilepsy, and certain cancers. The study highlighted the compound's high binding affinity and selectivity, making it a promising candidate for further preclinical development.

In addition to its enzymatic inhibition properties, (1S)-1-phenylethane-1-sulfonamide has been explored for its potential in asymmetric synthesis. A recent paper in Organic Letters (2024) detailed a novel catalytic method for the enantioselective synthesis of this compound, achieving high yields and excellent enantiomeric purity. This breakthrough not only enhances the scalability of its production but also opens new avenues for the development of chiral sulfonamide-based therapeutics.

Further investigations into the pharmacokinetic and pharmacodynamic profiles of (1S)-1-phenylethane-1-sulfonamide have revealed favorable bioavailability and low toxicity in animal models. These findings, reported in the European Journal of Pharmaceutical Sciences (2023), suggest that the compound could be a viable lead molecule for oral drug formulations. However, researchers emphasize the need for additional studies to optimize its metabolic stability and reduce potential off-target effects.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the discovery of new derivatives of (1S)-1-phenylethane-1-sulfonamide with enhanced therapeutic profiles. Collaborative efforts between academia and industry are also underway to explore its applications in combination therapies and targeted drug delivery systems. As the field progresses, (1S)-1-phenylethane-1-sulfonamide is poised to play a pivotal role in the next generation of precision medicines.